Cas no 1262006-67-6 (2-(4-Carboxy-3-fluorophenyl)-5-methylbenzoic acid)

2-(4-Carboxy-3-fluorophenyl)-5-methylbenzoic acid is a fluorinated aromatic dicarboxylic acid derivative with applications in pharmaceutical and organic synthesis. Its key structural features include a benzoic acid core substituted with a methyl group and a fluorinated phenylcarboxylic acid moiety, enhancing its reactivity and potential as a building block for complex molecules. The presence of both carboxyl groups allows for versatile functionalization, while the fluorine atom contributes to electronic modulation and metabolic stability in drug design. This compound is particularly valuable in the development of bioactive molecules, where precise control over steric and electronic properties is required. Its high purity and well-defined structure make it suitable for research and industrial applications.

2-(4-Carboxy-3-fluorophenyl)-5-methylbenzoic acid structure

1262006-67-6 structure

Product Name:2-(4-Carboxy-3-fluorophenyl)-5-methylbenzoic acid

CAS No:1262006-67-6

MF:C₁₅H₁₁FO₄

MW:274.243848085403

MDL:MFCD18321493

CID:2622110

PubChem ID:53227365

Update Time:2025-06-09

2-(4-Carboxy-3-fluorophenyl)-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 1262006-67-6
- 2-(4-CARBOXY-3-FLUOROPHENYL)-5-METHYLBENZOIC ACID
- DTXSID60690921
- MFCD18321493
- 3'-Fluoro-4-methyl[1,1'-biphenyl]-2,4'-dicarboxylic acid
- 2-(4-Carboxy-3-fluorophenyl)-5-methylbenzoic acid, 95%
- 2-(4-Carboxy-3-fluorophenyl)-5-methylbenzoic acid
- MDL： MFCD18321493
- Inchi： 1S/C15H11FO4/c1-8-2-4-10(12(6-8)15(19)20)9-3-5-11(14(17)18)13(16)7-9/h2-7H,1H3,(H,17,18)(H,19,20)
- InChI Key： YFCBJXHVKXNYSH-UHFFFAOYSA-N
- SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=CC(C)=CC=1C(=O)O

Computed Properties

Exact Mass: 274.06413699Da
Monoisotopic Mass: 274.06413699Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 384
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 74.6Å²

2-(4-Carboxy-3-fluorophenyl)-5-methylbenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB328720-5 g	2-(4-Carboxy-3-fluorophenyl)-5-methylbenzoic acid, 95%; .	1262006-67-6	95%	5g	€1159.00	2023-04-26
abcr	AB328720-5g	2-(4-Carboxy-3-fluorophenyl)-5-methylbenzoic acid, 95%; .	1262006-67-6	95%	5g	€1159.00	2025-03-19

2-(4-Carboxy-3-fluorophenyl)-5-methylbenzoic acid Related Literature

1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
4. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
5. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367

Additional information on 2-(4-Carboxy-3-fluorophenyl)-5-methylbenzoic acid

Latest Research Insights on 2-(4-Carboxy-3-fluorophenyl)-5-methylbenzoic acid (CAS: 1262006-67-6)

The compound 2-(4-Carboxy-3-fluorophenyl)-5-methylbenzoic acid (CAS: 1262006-67-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research briefing synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and emerging applications in medicinal chemistry.

Recent studies have highlighted the role of 2-(4-Carboxy-3-fluorophenyl)-5-methylbenzoic acid as a key intermediate in the synthesis of novel small-molecule inhibitors targeting inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases. The compound's unique fluorophenyl and benzoic acid moieties contribute to its selective binding affinity, making it a promising candidate for further optimization.

In addition to its anti-inflammatory potential, research has explored the compound's utility in oncology. A preclinical investigation conducted by researchers at the National Cancer Institute revealed that derivatives of 2-(4-Carboxy-3-fluorophenyl)-5-methylbenzoic acid exhibit inhibitory effects on tumor growth in vitro and in vivo. The study, published in Cancer Research, identified specific interactions with kinase signaling pathways, suggesting its potential as a scaffold for developing targeted cancer therapies.

From a chemical synthesis perspective, advancements in the scalable production of 2-(4-Carboxy-3-fluorophenyl)-5-methylbenzoic acid have been reported. A 2024 paper in Organic Process Research & Development detailed an optimized catalytic process that improves yield and reduces byproducts, addressing previous challenges in large-scale manufacturing. This development is critical for facilitating further pharmacological evaluations and clinical translation.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 2-(4-Carboxy-3-fluorophenyl)-5-methylbenzoic acid. Current research efforts are focused on structural modifications to enhance bioavailability and reduce off-target effects. Collaborative initiatives between academic and industrial researchers are underway to accelerate the compound's progression into clinical trials.

In conclusion, 2-(4-Carboxy-3-fluorophenyl)-5-methylbenzoic acid (CAS: 1262006-67-6) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery. Ongoing research continues to uncover its mechanistic insights and therapeutic potential, positioning it as a valuable asset in the development of next-generation pharmaceuticals.